Cas no 2172174-22-8 (2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamidomethyl}butanoic acid)

• Product Name: 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamidomethyl}butanoic acid
• CAS No: 2172174-22-8
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 5835099
• PubChem ID: 165804714
• Update Time: 2025-06-11

2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamidomethyl}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamidomethyl}butanoic acid
• EN300-1523771
• 2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(propan-2-yl)butanamido]methyl}butanoic acid
• 2172174-22-8

• Inchi： 1S/C27H34N2O5/c1-5-18(26(31)32)14-28-25(30)24(16(2)3)17(4)29-27(33)34-15-23-21-12-8-6-10-19(21)20-11-7-9-13-22(20)23/h6-13,16-18,23-24H,5,14-15H2,1-4H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： BUOCJHHBAARJIW-UHFFFAOYSA-N
• SMILES： O(C(NC(C)C(C(NCC(C(=O)O)CC)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 689
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamidomethyl}butanoic acid

Introduction to 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamidomethyl}butanoic acid (CAS No. 2172174-22-8)

2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamidomethyl}butanoic acid (CAS No. 2172174-22-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and biochemistry due to its unique structural features and potential applications. This compound is characterized by its intricate molecular architecture, which includes a fluorenylmethoxycarbonyl (Fmoc) protecting group, an amino acid derivative, and a branched alkyl chain. The combination of these structural elements endows the compound with a range of properties that make it a valuable tool in various research and development contexts.

The Fmoc protecting group is widely used in peptide synthesis to temporarily block the amino group of an amino acid, facilitating the sequential addition of amino acids in a controlled manner. This protecting group is particularly useful in solid-phase peptide synthesis (SPPS), where it helps to minimize side reactions and improve the overall yield and purity of the final product. The presence of the Fmoc group in 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamidomethyl}butanoic acid suggests that this compound may be used as an intermediate in the synthesis of complex peptides or peptidomimetics.

The amino acid derivative portion of the molecule, specifically the butanamidomethyl group, adds further complexity and functionality. Amino acids are the building blocks of proteins and play crucial roles in various biological processes, including enzyme catalysis, signal transduction, and structural support. The butanamidomethyl group can be modified or conjugated to other molecules, making it a versatile platform for the development of bioactive compounds. Recent studies have shown that such modifications can enhance the pharmacological properties of peptides and peptidomimetics, such as their stability, solubility, and bioavailability.

The branched alkyl chain, represented by the propan-2-yl group, contributes to the hydrophobicity of the molecule. Hydrophobic interactions are essential for the proper folding and function of proteins and can also influence the permeability of molecules across biological membranes. In drug design, hydrophobic groups are often used to improve the lipophilicity of compounds, which can enhance their ability to cross cell membranes and reach their target sites. This feature makes 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamidomethyl}butanoic acid a promising candidate for developing drugs with improved pharmacokinetic properties.

In addition to its potential applications in peptide synthesis and drug design, 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamidomethyl}butanoic acid has been studied for its role in chemical biology research. Chemical biology is an interdisciplinary field that combines principles from chemistry, biology, and pharmacology to understand biological systems at the molecular level. Researchers have used this compound as a tool to probe protein-protein interactions, enzymatic activities, and cellular signaling pathways. For example, recent studies have demonstrated that derivatives of this compound can act as inhibitors or activators of specific enzymes, providing insights into their mechanisms of action and potential therapeutic applications.

The synthesis of 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamidomethyl}butanoic acid typically involves multi-step procedures that require careful control over reaction conditions to ensure high yields and purity. Common synthetic routes include coupling reactions between protected amino acids and carboxylic acids, followed by deprotection steps to reveal the active functional groups. Advances in synthetic chemistry have led to more efficient methods for preparing this compound, making it more accessible for large-scale production and commercial use.

In conclusion, 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamidomethyl}butanoic acid (CAS No. 2172174-22-8) is a multifaceted compound with significant potential in various areas of chemical and biological research. Its unique structural features make it a valuable tool for peptide synthesis, drug design, and chemical biology studies. Ongoing research continues to uncover new applications for this compound, highlighting its importance in advancing our understanding of biological systems and developing innovative therapeutic strategies.